Cas no 339100-93-5 (3-Chloro-N-(2-chloro-3-pyridinyl)-2,2-dimethylpropanamide)

• Product Name: 3-Chloro-N-(2-chloro-3-pyridinyl)-2,2-dimethylpropanamide
• CAS No: 339100-93-5
• MF: C₁₀H₁₂Cl₂N₂O
• MW: 247.12108039856
• MDL: MFCD00793432
• CID: 3143129
• PubChem ID: 2764377
• Update Time: 2025-11-02

3-Chloro-N-(2-chloro-3-pyridinyl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(2-chloro-3-pyridinyl)-2,2-dimethylpropanamide
• CS-0451362
• AKOS005071422
• 339100-93-5
• 8L-747
• 3-chloro-N-(2-chloropyridin-3-yl)-2,2-dimethylpropanamide
• MFCD00793432

• MDL： MFCD00793432
• Inchi： 1S/C10H12Cl2N2O/c1-10(2,6-11)9(15)14-7-4-3-5-13-8(7)12/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： ZTRFYWRMGIMLRY-UHFFFAOYSA-N
• SMILES： ClCC(C(NC1C(=NC=CC=1)Cl)=O)(C)C

Computed Properties

• Exact Mass: 246.0326684Da
• Monoisotopic Mass: 246.0326684Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Melting Point: 66-69°C

3-Chloro-N-(2-chloro-3-pyridinyl)-2,2-dimethylpropanamide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 3-Chloro-N-(2-chloro-3-pyridinyl)-2,2-dimethylpropanamide

3-Chloro-N-(2-chloro-3-pyridinyl)-2,2-dimethylpropanamide: A Comprehensive Technical Overview

3-Chloro-N-(2-chloro-3-pyridinyl)-2,2-dimethylpropanamide (CAS No. 339100-93-5) is a specialized chemical compound that has gained significant attention in various research and industrial applications. This chlorinated pyridine derivative exhibits unique structural features that make it valuable for multiple purposes. With the molecular formula C10H12Cl2N2O, this compound combines the reactivity of chloro-substituted pyridine with the stability of a dimethylpropanamide moiety, creating a versatile molecular architecture.

The compound's 3-chloro-N-(2-chloro-3-pyridinyl) structure contributes to its electron-withdrawing properties, while the 2,2-dimethylpropanamide group enhances its solubility in organic solvents. Researchers frequently search for information about "339100-93-5 synthesis" and "3-Chloro-N-(2-chloro-3-pyridinyl)-2,2-dimethylpropanamide applications," reflecting the growing interest in this compound's potential. Recent studies have explored its role as a key intermediate in the development of novel materials with tailored properties.

From a chemical perspective, 3-Chloro-N-(2-chloro-3-pyridinyl)-2,2-dimethylpropanamide demonstrates interesting reactivity patterns due to the presence of two chlorine atoms at different positions. The 2-chloro-3-pyridinyl group is particularly noteworthy for its ability to participate in various coupling reactions, making this compound valuable for constructing more complex molecular systems. Many researchers are investigating "CAS 339100-93-5 reactivity" and "chloropyridine derivative properties" to better understand its potential applications.

The thermal stability of 3-Chloro-N-(2-chloro-3-pyridinyl)-2,2-dimethylpropanamide has been a subject of recent studies, with particular focus on its decomposition profile under different conditions. This information is crucial for industries considering its use in high-temperature processes. Environmental scientists are also examining the "biodegradation of 339100-93-5" and its "ecological impact," as sustainability becomes a key concern in chemical development.

In material science applications, the dimethylpropanamide moiety of this compound offers interesting possibilities for polymer modification. Recent patent literature reveals growing interest in using 3-Chloro-N-(2-chloro-3-pyridinyl)-2,2-dimethylpropanamide as a building block for advanced materials with specific optical or electronic properties. The search terms "339100-93-5 material applications" and "chloropyridine amide derivatives" have shown increasing frequency in scientific databases.

The analytical characterization of 3-Chloro-N-(2-chloro-3-pyridinyl)-2,2-dimethylpropanamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's purity and structural integrity, which are critical for research and industrial applications. Quality control protocols for CAS 339100-93-5 have become more stringent as its commercial importance grows.

Recent advancements in synthetic chemistry have improved the production efficiency of 3-Chloro-N-(2-chloro-3-pyridinyl)-2,2-dimethylpropanamide, addressing previous challenges in yield optimization. The development of greener synthetic routes for chloropyridine derivatives has been a particular focus, aligning with the chemical industry's shift toward more sustainable practices. Researchers are actively investigating "green synthesis of 339100-93-5" as part of this trend.

The commercial availability of 3-Chloro-N-(2-chloro-3-pyridinyl)-2,2-dimethylpropanamide has expanded in recent years, with several specialty chemical suppliers now offering this compound in research quantities. Market analysis shows growing demand for high-purity CAS 339100-93-5, particularly from the pharmaceutical and advanced materials sectors. Proper storage conditions typically recommend protection from moisture and light to maintain stability.

Safety considerations for handling 3-Chloro-N-(2-chloro-3-pyridinyl)-2,2-dimethylpropanamide follow standard laboratory protocols for chlorinated organic compounds. While not classified as highly hazardous, appropriate personal protective equipment is recommended when working with this material. The scientific community continues to study the "biological activity of 339100-93-5" to fully understand its potential effects.

Future research directions for 3-Chloro-N-(2-chloro-3-pyridinyl)-2,2-dimethylpropanamide may explore its potential in catalysis and as a ligand in coordination chemistry. The unique electronic properties of the 2-chloro-3-pyridinyl group offer interesting possibilities for designing new catalytic systems. These developments could further increase the importance of CAS 339100-93-5 in synthetic chemistry applications.

In conclusion, 3-Chloro-N-(2-chloro-3-pyridinyl)-2,2-dimethylpropanamide represents an important compound at the intersection of organic chemistry and materials science. Its dual chloropyridine and propanamide functionality creates numerous possibilities for molecular design and application development. As research continues, we can expect to see expanded uses for this versatile compound in various scientific and industrial fields.